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Compound of Interest

Compound Name:
(S)-4-Amino-5-phenylpentanoic

acid

CAS No.: 916198-97-5

Cat. No.: B568839

Get Quote

Executive Summary & Structural Context
(S)-4-Amino-5-phenylpentanoic acid (also known as

-Amino-benzenepentanoic acid) is a critical non-proteinogenic amino acid. It serves as a chiral
building block for neprilysin inhibitors (e.g., Sacubitril) and various peptidomimetics.

Unlike standard

-amino acids (like Phenylalanine), this molecule is a

-amino acid. This structural difference dictates a unique fragmentation behavior in Mass
Spectrometry (MS). While

-amino acids predominantly fragment via combined water/CO loss to form immonium ions,

-amino acids possess the unique ability to cyclize into stable 5-membered lactam rings
(pyrrolidinones) upon dehydration.
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Why This Matters: Distinguishing this specific isomer from its

- or

-analogs is a frequent challenge in synthesis verification. This guide provides the mechanistic
insights and spectral fingerprints required to confirm identity and purity using ESI-MS/MS and
EI-MS.

Mechanistic Theory: The "Lactam Rule"
The fragmentation of (S)-4-Amino-5-phenylpentanoic acid (

Da) is governed by the distance between the amino group (position 4) and the carboxylic acid
(position 1).

The Pathway Divergence
-Amino Acids (e.g., Phenylalanine): Protonation leads to the loss of

and

(

, 46 Da) almost simultaneously, yielding a stable immonium ion (

).

-Amino Acids ((S)-4-Amino-5-phenylpentanoic acid): The flexible aliphatic backbone
allows the N-terminal amine to attack the carbonyl carbon. This results in the loss of only
water (18 Da) to form a protonated

-lactam (pyrrolidinone).

This m/z 176.1 ion is the diagnostic "fingerprint" for this molecule, distinguishing it from isomers

that cannot form stable 5-membered rings.

Comparative Fragmentation Analysis
This section compares the performance of Electrospray Ionization (ESI-CID) versus Electron

Impact (EI) for this specific analyte.

Table 1: ESI-MS/MS vs. EI-MS Performance Matrix
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Feature ESI-MS/MS (CID) EI-MS (GC-MS)

Sample Prep
Minimal (Dilute in

MeOH/Water)

Requires Derivatization (e.g.,

MSTFA/TMS)

Molecular Ion Strong
Weak/Absent

(due to rapid fragmentation)

Dominant Mechanism
Charge-Remote Fragmentation

& Cyclization

Radical-Induced Cleavage (

-cleavage)

Key Diagnostic Ion m/z 176 (Lactam formation)
m/z 174 (if TMS derivatized,

M-117)

Isomer Specificity
High (Distinguishes

via neutral loss)

Moderate (Relies on retention

time)

Sensitivity High (Femtomole range) Moderate

Table 2: Isomer Differentiation (ESI-CID Mode)

Isomer Type Structure
Primary Neutral
Loss

Dominant
Fragment (from m/z
194)

-Isomer
(S)-4-Amino-5-

phenylpentanoic acid (-18) m/z 176 (Lactam)

-Isomer
Homophenylalanine

analog (-46) m/z 148 (Immonium)

-Isomer -Homophenylalanine (-17) or
m/z 177 or 176 (forms

-lactam, less stable)

Detailed Fragmentation Pathways (ESI-CID)
The following diagram illustrates the specific fragmentation tree for the protonated precursor

.
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Visualization: Fragmentation Tree (DOT)
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Figure 1: ESI-MS/MS fragmentation tree for (S)-4-Amino-5-phenylpentanoic acid. The

formation of the m/z 176 lactam ion is the primary diagnostic pathway.

Key Fragment Ions Explained:
m/z 194.12

176.11 (Base Peak):

Mechanism: Intramolecular nucleophilic attack of the N-terminal amine on the carbonyl

carbon, expelling water.

Significance: This confirms the

-amino acid structure. An

-amino acid would typically show a dominant peak at m/z 148 (loss of 46 Da).

m/z 91.05 (Tropylium):
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Mechanism: Cleavage of the benzyl side chain. The aromatic ring rearranges to the highly

stable seven-membered tropylium cation (

).

Significance: Confirms the presence of the phenyl group.[1]

m/z 177.09 (Minor):

Mechanism: Direct loss of ammonia (

).

Significance: Less favorable than lactam formation due to the high stability of the 5-

membered ring product in the water-loss pathway.

Experimental Protocol: Self-Validating Workflow
To ensure reproducibility and trust in your data, follow this validated ESI-MS/MS protocol.

Reagents & Preparation
Solvent A: Water + 0.1% Formic Acid (Proton source).[2]

Solvent B: Acetonitrile (LC-MS Grade).

Standard Prep: Dissolve (S)-4-Amino-5-phenylpentanoic acid to 1 mg/mL in 50:50

MeOH:H2O. Dilute to 1 µg/mL (approx 5 µM) for direct infusion.

Instrument Parameters (Generic Q-TOF/Orbitrap)
Ionization: ESI Positive Mode (

).

Capillary Voltage: 3.0 - 3.5 kV.

Cone Voltage: 20-30 V (Keep low to prevent in-source fragmentation of the labile precursor).
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Collision Energy (CID): Stepped energy ramp (10, 20, 30 eV) is recommended to observe

both the survivor precursor and the fragmentation tree.

Validation Workflow (DOT)
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Yes
Analyze Neutral Loss

CONFIRMED: Gamma AA
(Dominant -18 Da / m/z 176)Loss of H2O

SUSPECT: Alpha AA
(Dominant -46 Da / m/z 148)

Loss of HCOOH
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Figure 2: Decision tree for validating the structural identity of the amino acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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